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Abstract
This application note details a comprehensive protocol for the qualitative and quantitative

analysis of Adinazolam using Gas Chromatography-Mass Spectrometry (GC-MS).

Adinazolam (CAS No. 37115-32-5), a triazolobenzodiazepine, exhibits anxiolytic and

antidepressant properties. Due to its potential for abuse and emergence as a designer drug,

robust analytical methods are crucial for its detection in forensic toxicology, clinical chemistry,

and pharmaceutical quality control. This document provides detailed methodologies for sample

preparation from biological matrices, GC-MS instrument parameters, and expected analytical

results, including retention time and characteristic mass spectral data.

Introduction
Adinazolam, chemically known as 1-(8-chloro-6-phenyl-4H-[1][2][3]triazolo[4,3-a][1]

[3]benzodiazepin-1-yl)-N,N-dimethylmethanamine, is a derivative of benzodiazepines. While

initially developed for its potential therapeutic effects, it has also been identified in forensic

casework. GC-MS is a powerful and widely used technique for the identification and

quantification of benzodiazepines in complex matrices due to its high sensitivity and specificity.

The electron ionization (EI) mass spectrum provides a reproducible fragmentation pattern that

serves as a molecular fingerprint for definitive identification.
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Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction (LLE) from
Whole Blood
This protocol is adapted for the extraction of benzodiazepines from biological fluids.

Reagents and Materials:

Whole blood sample

Internal Standard (IS) solution (e.g., Diazepam-d5)

Carbonate buffer (pH 9.2)

Diisopropyl ether (or other suitable organic solvent like ethyl acetate)

Ethyl acetate

Methanol (HPLC grade)

Centrifuge tubes

Vortex mixer

Nitrogen evaporator

Procedure:

Pipette 0.5 mL of the whole blood sample into a centrifuge tube.

Add the internal standard solution.

To obtain alkaline conditions, add carbonate buffer (pH 9.2).

Add 2 mL of diisopropyl ether.

Vortex the mixture for 2 minutes to ensure thorough mixing and extraction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

Carefully transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

Reconstitute the dry residue in 100 µL of ethyl acetate. The sample is now ready for GC-MS

analysis.

GC-MS Instrumentation and Conditions
The following parameters are recommended for the analysis of Adinazolam. Instrumentation

can be adapted based on laboratory availability (e.g., Agilent 5975 Series GC/MSD System or

equivalent).
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Parameter Recommended Condition

Gas Chromatograph

Column

Fused-silica capillary column, e.g., VF-5ms (30

m x 0.25 mm, 0.25 µm film thickness) or similar

non-polar column.

Inlet Temperature 260°C

Injection Mode Splitless (1 µL injection volume)

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature of 150°C (hold for 1 min),

ramp at 20°C/min to 200°C (hold for 1 min),

then ramp at 10°C/min to 285°C (hold for 5

min), and finally ramp at 10°C/min to 310°C

(hold for 4 min).

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 250°C

Transfer Line Temp. 285°C

Mass Scan Range m/z 40-550

Acquisition Mode
Full Scan for qualitative analysis, Selected Ion

Monitoring (SIM) for quantitative analysis.

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative parameters for the GC-MS analysis of

Adinazolam.
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Parameter Value Reference

Chemical Information

CAS Number 37115-32-5
The Center for Forensic

Science Research & Education

Molecular Formula C₁₉H₁₈ClN₅ World Health Organization

Molecular Weight 351.8 g/mol World Health Organization

Chromatographic Data

Retention Time (RT) ~6.04 min
The Center for Forensic

Science Research & Education

Kovats Retention Index (RI)
3060 (Standard non-polar

column)
PubChem

Mass Spectrometry Data (EI)

Molecular Ion [M]⁺ m/z 351 Inferred from molecular weight

Base Peak m/z 58

Inferred from typical

fragmentation of similar

compounds

Key Fragment Ions (m/z) 44, 70, 241, 307, 351

Inferred from typical

fragmentation patterns of

benzodiazepines

Validation Data

Limit of Detection (LOD)
0.02 - 0.53 ng/mL (General

benzodiazepine method)

Application of GC-MS/MS

technique for the determination

of benzodiazepines in blood

samples

Limit of Quantification (LOQ)
1 - 2 ng/mL (General

benzodiazepine method)

Application of GC-MS/MS

technique for the determination

of benzodiazepines in blood

samples
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Note: The mass spectrometry data for Adinazolam is available in the SWGDRUG and the

Maurer, Meyer, Pfleger, Weber (MMPW) mass spectral libraries. It is recommended to compare

acquired spectra with a traceable reference standard or a validated library entry for positive

identification.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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